Cas no 55621-29-9 (2-Butanol,1-(butylnitrosoamino)-)

• Product Name: 2-Butanol,1-(butylnitrosoamino)-
• CAS No: 55621-29-9
• MF: C₈H₁₈N₂O₂
• MW: 174.240722179413
• CID: 374358
• PubChem ID: 41490
• Update Time: 2025-04-19

2-Butanol,1-(butylnitrosoamino)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanol,1-(butylnitrosoamino)-
• N-BUTYL-N-(2-HYDROXYBUTYL)NITROSAMINE
• N-butyl-N-(2-hydroxybutyl)nitrous amide
• 1-[Butyl(nitroso)amino]butan-2-ol
• 55621-29-9
• AKOS006279327
• 2-BUTANOL, 1-(BUTYLNITROSOAMINO)-
• S108M5D91F
• N-NITROSO-N-(2-HYDROXYBUTYL)BUTYLAMINE
• Q27288422
• BRN 2244575
• (2-HYDROXYBUTYL)-N-BUTYLNITROSAMINE
• UNII-S108M5D91F
• DTXSID70970963

• Inchi： 1S/C8H18N2O2/c1-3-5-6-10(9-12)7-8(11)4-2/h8,11H,3-7H2,1-2H3
• InChI Key： BWHWPDPMUUTEAZ-UHFFFAOYSA-N
• SMILES： OC(CC)CN(CCCC)N=O

Computed Properties

• Exact Mass: 174.13694
• Monoisotopic Mass: 174.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Density: 1.0752 (rough estimate)
• Boiling Point: 305.23°C (rough estimate)
• Refractive Index: 1.4635 (estimate)
• PSA: 52.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic N-nitroso compounds
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic nitroso compounds Organic N-nitroso compounds